2-methyl-4-(Tributylstannyl)-1-trityl-1H-imidazole

• Molecular Formula: C35H46N2Sn
• Molecular Weight: 613.5 g/mol
• IUPAC Name: tributyl-(2-methyl-1-tritylimidazol-4-yl)stannane
• InChI: InChI=1S/C23H19N2.3C4H9.Sn/c1-19-24-17-18-25(19)23(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22;3*1-3-4-2;/h2-16,18H,1H3;3*1,3-4H2,2H3
• InChI Key: VIJVQGOLOQFZNI-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CN(C(=N1)C)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-methyl-4-(Tributylstannyl)-1-trityl-1H-imidazole is a useful research compound. Its molecular formula is C35H46N2Sn and its molecular weight is 613.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3 M Ethyl magnesium bromide in THF (6.0 ml, 18.0 mmol) was added dropwise to a solution of 4-iodo-2-methyl-1-trityl-1H-imidazole (5.30 g, 11.8 mmol) in THF (100 ml) at −78° C. After stirring for 2 h, tributyltin chloride (5.0 ml, 18.4 mmol) was added. After stirring for an additional 2 h, the solution was diluted with water and extracted with methylene chloride. The combined organic extracts were dried over magnesium sulfate, filtered and concentrated under reduced pressure to yield 8.49 g of impure 2-methyl-4-(tributylstannyl)-1-trityl-1H-imidazole as a orange liquid. Method [7] Retention time 11.32 min by HPLC (MH+ 615).